4-cyano-N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)benzamide hydrochloride

• IUPAC Name: 4-cyano-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)benzamide;hydrochloride
• InChI: InChI=1S/C24H26N4O3S.ClH/c1-2-31-20-5-3-6-21-22(20)26-24(32-21)28(12-4-11-27-13-15-30-16-14-27)23(29)19-9-7-18(17-25)8-10-19;/h3,5-10H,2,4,11-16H2,1H3;1H
• InChI Key: TVSTXTMKBXCSBV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CCCN3CCOCC3)C(=O)C4=CC=C(C=C4)C#N.Cl
• Molecular Formula: C24H27ClN4O3S
• Molecular Weight: 487.0 g/mol
• CAS No.: 1215748-86-9

Description

4-cyano-N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C24H27ClN4O3S and its molecular weight is 487.02. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Researchers have synthesized various novel compounds for potential therapeutic applications, such as anti-inflammatory and analgesic agents. For example, novel heterocyclic compounds derived from visnaginone and khellinone have shown significant COX-2 inhibitory activity, along with analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020). These findings highlight the utility of innovative chemical syntheses in developing compounds with desired biological activities.

Pharmacological Activities

The pharmacological activities of synthesized compounds are a primary focus of research. For instance, some newly synthesized 1,2,4-triazole derivatives were evaluated for their antimicrobial activities, revealing that certain compounds exhibited good to moderate activities against tested microorganisms (Bektaş et al., 2007). This research demonstrates the potential of these compounds in addressing antimicrobial resistance by providing new therapeutic options.

Reactivity and Interaction Studies

Studies on the reactivity of compounds similar to the query provide insights into their potential applications. For example, the reactivity of isocoumarins with nucleophilic reagents has been investigated, shedding light on the chemical behavior and potential utility of these compounds in synthetic chemistry (Yamato et al., 1980). Understanding the reactivity of such compounds is crucial for developing new synthetic pathways and designing molecules with specific properties.

Anticancer Activity

The synthesis and evaluation of Co(II) complexes of certain benzamides have been conducted, with studies indicating promising fluorescence properties and anticancer activity (Vellaiswamy & Ramaswamy, 2017). Such research underscores the potential of synthesized compounds in cancer therapy, highlighting the importance of chemical synthesis in developing new therapeutic agents.